![molecular formula C20H19N5O3 B2402748 4-{[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]methyl}benzonitrile CAS No. 1775403-77-4](/img/structure/B2402748.png)
4-{[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]methyl}benzonitrile
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Description
4-{[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]methyl}benzonitrile is a useful research compound. Its molecular formula is C20H19N5O3 and its molecular weight is 377.404. The purity is usually 95%.
BenchChem offers high-quality 4-{[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]methyl}benzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-{[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]methyl}benzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- Researchers Mahmoud, Abou-Elmagd, Derbala, and Hekal (2012) synthesized various phthalazinone derivatives, including those similar to the chemical compound , which are significant in studying the properties and potential applications of these compounds (Mahmoud, Abou-Elmagd, Derbala, & Hekal, 2012).
Anticancer Properties
- A study led by Sahoo et al. (2015) explored the design and synthesis of novel 1,3,4-oxadiazole derivatives, including compounds structurally similar to the specified chemical, showing significant in-vitro anticancer activity, highlighting its potential in cancer treatment research (Sahoo, Seth, Balaraman, Velmurugan, & Gangawane, 2015).
Antibacterial and Antimicrobial Activity
- The study by Tien, Tran Thi Cam, Bui Manh, and Dang (2016) synthesized derivatives containing the 1,3,4-oxadiazole heterocycle, like the queried compound, and tested them for antimicrobial activity, indicating potential applications in developing new antimicrobial agents (Tien, Tran Thi Cam, Bui Manh, & Dang, 2016).
Corrosion Inhibition
- A research by Ammal, Prajila, and Joseph (2018) on 1,3,4-oxadiazole derivatives demonstrated their utility as corrosion inhibitors for mild steel in sulphuric acid, indicating their potential industrial applications (Ammal, Prajila, & Joseph, 2018).
properties
IUPAC Name |
4-[[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-6,7,8,9-tetrahydro-5H-pyrimido[1,6-a]azepin-2-yl]methyl]benzonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N5O3/c1-13-22-18(23-28-13)17-16-5-3-2-4-10-24(16)20(27)25(19(17)26)12-15-8-6-14(11-21)7-9-15/h6-9H,2-5,10,12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJBXDESYKGAWCO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NO1)C2=C3CCCCCN3C(=O)N(C2=O)CC4=CC=C(C=C4)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]methyl}benzonitrile |
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